(8AR,12AS,13AS)-5,8,8A,9,10,11,12,12A,13,13A-DECAHYDRO-3-METHOXY-12-(ETHYLSULFONYL)-6H-ISOQUINO[2,1-
(8AR,12AS,13AS)-5,8,8A,9,10,11,12,12A,13,13A-DECAHYDRO-3-METHOXY-12-(ETHYLSULFONYL)-6H-ISOQUINO[2,1-
Brand Name:
Vulcanchem
CAS No.:
158854-42-3
VCID:
VC0136346
InChI:
InChI=1S/C19H28N2O3S/c1-3-25(22,23)21-9-4-5-15-13-20-10-8-14-11-16(24-2)6-7-17(14)19(20)12-18(15)21/h6-7,11,15,18-19H,3-5,8-10,12-13H2,1-2H3/p+1/t15-,18+,19+/m1/s1
SMILES:
CCS(=O)(=O)N1CCCC2C1CC3C4=C(CC[NH+]3C2)C=C(C=C4)OC
Molecular Formula:
C19H28N2O3S
Molecular Weight:
364.5
(8AR,12AS,13AS)-5,8,8A,9,10,11,12,12A,13,13A-DECAHYDRO-3-METHOXY-12-(ETHYLSULFONYL)-6H-ISOQUINO[2,1-
CAS No.: 158854-42-3
Main Products
VCID: VC0136346
Molecular Formula: C19H28N2O3S
Molecular Weight: 364.5
| CAS No. | 158854-42-3 |
|---|---|
| Product Name | (8AR,12AS,13AS)-5,8,8A,9,10,11,12,12A,13,13A-DECAHYDRO-3-METHOXY-12-(ETHYLSULFONYL)-6H-ISOQUINO[2,1- |
| Molecular Formula | C19H28N2O3S |
| Molecular Weight | 364.5 |
| IUPAC Name | (8aR,12aS,13aS)-12-ethylsulfonyl-3-methoxy-6,7,8,8a,9,10,11,12a,13,13a-decahydro-5H-isoquinolino[2,1-g][1,6]naphthyridin-7-ium |
| Standard InChI | InChI=1S/C19H28N2O3S/c1-3-25(22,23)21-9-4-5-15-13-20-10-8-14-11-16(24-2)6-7-17(14)19(20)12-18(15)21/h6-7,11,15,18-19H,3-5,8-10,12-13H2,1-2H3/p+1/t15-,18+,19+/m1/s1 |
| SMILES | CCS(=O)(=O)N1CCCC2C1CC3C4=C(CC[NH+]3C2)C=C(C=C4)OC |
| PubChem Compound | 40469944 |
| Last Modified | Nov 11 2021 |
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